2-Chloro-6-fluoroquinoline-3-carbaldehyde
Overview
Description
2-Chloro-6-fluoroquinoline-3-carboxaldehyde is a chemical compound with the empirical formula C10H5ClFNO. It has a molecular weight of 209.60 . The compound is a solid and is used as a building block in the synthesis of various fluorinated and halogenated heterocycles .
Synthesis Analysis
The synthesis of 2-Chloro-6-fluoroquinoline-3-carboxaldehyde involves the application of the Vilsmeier–Haack reaction . The chlorine in the fluoroquinoline-3-carbaldehyde is replaced with various nucleophiles. The aldehyde functional group is also converted to carboxylic acid and imine groups using an oxidizing agent and various amines .Molecular Structure Analysis
The molecular structure of 2-Chloro-6-fluoroquinoline-3-carboxaldehyde can be represented by the SMILES stringFc1ccc2nc (Cl)c (C=O)cc2c1
. This indicates that the compound contains a fluorine atom and a chlorine atom attached to a quinoline ring, with a carboxaldehyde group at the 3-position . Chemical Reactions Analysis
The reactions involving 2-Chloro-6-fluoroquinoline-3-carboxaldehyde are monitored with TLC and spots are visualized using UV light at 254 nm . The chlorine atoms at position 2 of the quinolines are substituted with various nucleophiles .Physical and Chemical Properties Analysis
2-Chloro-6-fluoroquinoline-3-carboxaldehyde is a solid . It has a molecular weight of 209.60 . The compound’s InChI key isAWXUFNXARKHKDY-UHFFFAOYSA-N
.
Scientific Research Applications
Synthesis and Chemical Properties
2-Chloro-6-fluoroquinoline-3-carbaldehyde has been a subject of interest in synthetic chemistry. It's a key intermediate for synthesizing various quinoline derivatives. Studies have explored its synthesis and reactions, highlighting its role in the construction of fused or binary heterocyclic systems, which are significant in medicinal chemistry (Hamama et al., 2018). Moreover, its derivatives have been synthesized through various methods, including microwave-assisted synthesis, showcasing its versatility in chemical reactions (Pirgal, 2022).
Applications in Material Science
Recent research has revealed the potential of this compound derivatives in material science. For example, its derivatives have been studied for their corrosion inhibition properties, particularly in protecting metals like mild steel in corrosive environments. This property is crucial in industrial applications where metal corrosion can be a significant issue (Lgaz et al., 2017).
Biological Activities and Pharmaceutical Research
In the realm of biological activities, the derivatives of this compound have been found to possess antimicrobial properties. Studies indicate moderate activity against both Gram-positive and Gram-negative bacterial strains. These findings are crucial for developing new antimicrobial agents, especially in an era of increasing antibiotic resistance (Zeleke et al., 2020).
Green Chemistry Perspectives
A significant aspect of research on this compound involves green chemistry. Efforts have been made to develop environmentally friendly synthetic methods for its derivatives. Utilizing green techniques like microwave, ultrasound, and solvent-free reactions not only makes the synthesis process more sustainable but also can enhance the efficiency of the reactions (Patel et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Quinoline derivatives have been known to exhibit various biological activities such as antimalarial, antibacterial, and anticancer .
Mode of Action
It’s known that quinoline derivatives interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives are known to affect various biochemical pathways, leading to downstream effects .
Result of Action
Quinoline derivatives have been known to exhibit various biological activities .
Properties
IUPAC Name |
2-chloro-6-fluoroquinoline-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClFNO/c11-10-7(5-14)3-6-4-8(12)1-2-9(6)13-10/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWXUFNXARKHKDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(C=C2C=C1F)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60366634 | |
Record name | 2-Chloro-6-fluoroquinoline-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60366634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
749920-54-5 | |
Record name | 2-Chloro-6-fluoroquinoline-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60366634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-6-fluoroquinoline-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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